2-Hydroxy-3-methyl-4'-chlorobenzophenone oxime

• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• IUPAC Name: 2-[C-(4-chlorophenyl)-N-hydroxycarbonimidoyl]-6-methylphenol
• InChI: InChI=1S/C14H12ClNO2/c1-9-3-2-4-12(14(9)17)13(16-18)10-5-7-11(15)8-6-10/h2-8,17-18H,1H3
• InChI Key: DVOUCWUFAZJUSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=NO)C2=CC=C(C=C2)Cl)O

Description

2-Hydroxy-3-methyl-4'-chlorobenzophenone oxime is a useful research compound. Its molecular formula is C14H12ClNO2 and its molecular weight is 261.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The ketone of Example 4 (7.5 g, 0.03 mole) in ethanol (18 ml.) was added with stirring to a solution of (85%) potassium hydroxide (20.74 g, 0.3 mole) in water (85 ml) at 10° C., this colloidal solution was treated with solid hydroxylamine hydrochloride (8.54 g, 0.12 mole) and stirred overnight. The solution was acidified with 5N HCl to give a solid, which was filtered, washed with water and stirred for 45 minutes, then treated with 5% Na2CO3 solution (30.5 ml), to remove unwanted oxime stereoisomer, filtered, washed with 5% Na2CO3 solution (100 ml) and then with water until free of alkali. The dried solid had m.p. 175°-177° C. Recrystallisation from 54% benzene-light petroleum (b.p. 60°-80° C.) mixture gave the oxime, m.p. 178° C. ("bonded isomer") 5.45 g.

Synthesis routes and methods II

Procedure details

The ketone of Example 30 (7.5g,0.03mole) in ethanol (18ml) was added with stirring to a solution of (85%) potassium hydroxide (20.74g, 0.3mole) in water (85ml) at 10°C, this colloidal solution was treated with solid hydroxylamine hydrochloride (8.54g,0.12 mole) and stirred overnight. The solution was acidified with 5NHCl to give a solid, which was filtered, washed with water and stirred for 45 minutes, with 5% Na2CO3 solution (30.5ml), to remove unwanted oxime stereoisomer, filtered, washed with 5% Na2CO3 solution (100ml) and then with water until free of alkali. The dried solid had m.p. 175°-177°C. Recrystallisation from 54% benzene-light petroleum (b.p. 60°-80°C) mixture gave the oxime, m.p. 178°C ("bonded isomer") 5.45g.